Cas no 7028-45-7 (1,6-Hexanedione, 1,3,4,6-tetraphenyl-)

• Product Name: 1,6-Hexanedione, 1,3,4,6-tetraphenyl-
• CAS No: 7028-45-7
• MF: C₃₀H₂₆O₂
• MW: 418.526248455048
• CID: 547485
• PubChem ID: 570292
• Update Time: 2025-04-19

1,6-Hexanedione, 1,3,4,6-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione, 1,3,4,6-tetraphenyl-
• 1,3,4,6-tetraphenylhexane-1,6-dione
• CBDivE_005851
• 7028-45-7
• DTXSID30341115
• AJNWAXANBBNSKO-UHFFFAOYSA-N
• 1,3,4,6-Tetraphenyl-1,6-hexanedione #
• 1,3,4,6-Tetraphenyl-1,6-hexanedione
• AKOS005433755

• Inchi： 1S/C30H26O2/c31-29(25-17-9-3-10-18-25)21-27(23-13-5-1-6-14-23)28(24-15-7-2-8-16-24)22-30(32)26-19-11-4-12-20-26/h1-20,27-28H,21-22H2
• InChI Key： AJNWAXANBBNSKO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)C(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 418.19338
• Monoisotopic Mass: 418.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14